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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
on the Differential Expression Patterns of Cadherin-11 in Healthy and Diseased Tissues.

Cadherin-11 (CDH11), a type 1l classical cadherin, plays a crucial role in mediating calcium-
dependent cell-cell adhesion, primarily in mesenchymal cells. Its expression is tightly regulated
during embryonic development and in adult tissues to maintain tissue architecture and
homeostasis. However, aberrant expression of Cadherin-11 has been implicated in the
pathogenesis of a range of diseases, including chronic inflammation, fibrosis, and cancer. This
technical guide provides a comprehensive overview of Cadherin-11 expression patterns,
detailing its presence in healthy versus diseased tissues, the experimental methodologies for
its detection, and the key signaling pathways it modulates.

Cadherin-11 Expression in Healthy Tissues

In healthy adult tissues, Cadherin-11 expression is predominantly observed in mesenchymal
cell types, playing a vital role in tissue structure and function. RNA sequencing and protein
expression data from various sources, including the Genotype-Tissue Expression (GTEX)
project and the Human Protein Atlas, provide a quantitative and qualitative overview of its
distribution.

Quantitative mRNA Expression of Cadherin-11 in
Healthy Human Tissues
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The following table summarizes the mRNA expression levels of Cadherin-11 across a range of
healthy human tissues, reported in Transcripts Per Million (TPM). This data provides a baseline
for understanding the normal physiological expression of this important adhesion molecule.

. Cadherin-11 mRNA Expression (Median
Tissue

TPM)
Ovary 46.8
Placenta 33.6
Adipose Tissue 15.2
Lung 12.5
Heart 10.1
Brain 9.8
Colon 8.5
Kidney 7.9
Liver 54
Pancreas 4.7
Skin 4.3
Spleen 3.9
Bone Marrow 3.1

Data sourced from the Genotype-Tissue Expression (GTEX) project and the Human Protein
Atlas.

Qualitative Protein Expression of Cadherin-11 in Healthy
Human Tissues

Immunohistochemical studies from the Human Protein Atlas provide a qualitative assessment
of Cadherin-11 protein expression in various healthy tissues.
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Cell Types with Notable

Tissue . Protein Expression Level
Expression

Smooth Muscle Smooth muscle cells High

Connective Tissue Stromal cells, Fibroblasts Medium

Endothelial Tissue Endothelial cells Medium

Brain Neuronal and glial cells Low to Medium

Bone Marrow Stromal cells Low

Ovary Stromal cells High

Data interpretation from the Human Protein Atlas.[1][2]

Cadherin-11 Expression in Diseased Tissues

Dysregulation of Cadherin-11 expression is a hallmark of several pathological conditions. Its
upregulation is frequently associated with increased cell migration, invasion, and tissue
remodeling, contributing to disease progression.

Quantitative Expression of Cadherin-11 in Diseased vs.
Healthy Tissues

The following table presents a comparative summary of quantitative Cadherin-11 expression
data in various diseases compared to corresponding healthy tissues.
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Expression
. . Change
Disease Tissue Method . Reference
(Diseased vs.
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Detected in
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Breast Cancer Breast Tissue 9]
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malignant
samples.
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Pancreas ) cancer cells and [10]
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Key Signaling Pathways Involving Cadherin-11

Cadherin-11-mediated cell adhesion is not merely a structural phenomenon; it actively triggers

intracellular signaling cascades that influence cell behavior. The following diagrams, generated

using the DOT language for Graphviz, illustrate the pivotal signaling pathways modulated by

Cadherin-11.

Cadherin-11 and the Wnt/B-catenin Signaling Pathway

Cadherin-11 can influence the Wnt/3-catenin pathway, a critical regulator of cell proliferation,

differentiation, and stemness. The cytoplasmic tail of Cadherin-11 interacts with 3-catenin,

affecting its stability and translocation to the nucleus.[11][12]
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Cadherin-11 modulates Wnt/[3-catenin signaling.

Cadherin-11 and the TGF-3 Sighaling Pathway
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Cadherin-11 is implicated in fibrotic diseases through its interaction with the Transforming

Growth Factor-f3 (TGF-[) pathway. It can regulate TGF-3 production and mediate downstream

fibrotic responses.[11][13]
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Cadherin-11 crosstalk with the TGF-[3 signaling pathway.

Cadherin-11 and Rho GTPase Signaling

Cadherin-11 engagement can activate small Rho GTPases, such as RhoA and Rac1, which
are master regulators of the actin cytoskeleton. This activation is crucial for cell migration and
invasion.[12][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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